2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide

• IUPAC Name: 2-(4-chlorophenyl)-1,3-dioxo-N-(1,3-thiazol-2-yl)isoindole-5-carboxamide
• InChI: InChI=1S/C18H10ClN3O3S/c19-11-2-4-12(5-3-11)22-16(24)13-6-1-10(9-14(13)17(22)25)15(23)21-18-20-7-8-26-18/h1-9H,(H,20,21,23)
• InChI Key: CJYMFWGYYSPULI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N2C(=O)C3=C(C2=O)C=C(C=C3)C(=O)NC4=NC=CS4)Cl
• Molecular Formula: C18H10ClN3O3S
• DSSTOX Substance ID: DTXSID90386143
• Molecular Weight: 383.8 g/mol
• CAS RN: 5575-04-2

Description

2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique chemical structure and its ability to interact with various biological systems, making it a promising candidate for a wide range of research studies.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide is not fully understood. However, it is believed to interact with various biological systems, including enzymes and receptors, through its unique chemical structure. This interaction can result in various biochemical and physiological effects, which can be further studied to understand the compound's mechanism of action.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide have been extensively studied. This compound has been shown to exhibit various effects on different biological systems, including anti-inflammatory, anti-tumor, and anti-microbial activities. Additionally, this compound has been shown to modulate various enzymes and receptors, making it a promising candidate for further research studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide in lab experiments include its unique chemical structure, which allows for the modulation of various biological systems. Additionally, this compound is relatively easy to synthesize, making it readily available for research studies. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and limited solubility in certain solvents.

Future Directions

There are several future directions for research studies involving 2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide. These include further studies on its mechanism of action, its potential applications in drug development, and its potential use as a diagnostic tool. Additionally, further studies on the toxicity and safety of this compound are also needed to fully understand its potential applications in scientific research.

Synthesis Methods

The synthesis of 2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide can be achieved through various methods. One of the most common methods involves the reaction of 4-chlorophenyl isocyanate with 2-aminothiazole in the presence of a suitable solvent and catalyst. The resulting product is then further reacted with isoindoline-5-carboxylic acid to obtain the final compound.

Scientific Research Applications

The unique chemical structure of 2-(4-chlorophenyl)-1,3-dioxo-N-1,3-thiazol-2-yl-5-isoindolinecarboxamide makes it a promising candidate for a wide range of scientific research studies. This compound has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.